Cas no 1806865-43-9 (4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806865-43-9
• MF: C₇H₃ClF₂N₂O
• MW: 204.561327219009
• CID: 4868139
• Update Time: 2025-10-16

4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H3ClF2N2O/c8-4-1-5(6(9)10)12-7(13)3(4)2-11/h1,6H,(H,12,13)
• InChI Key： HTYVJFZAFSMIOP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(NC(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine

Research Briefing on 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806865-43-9)

4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806865-43-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including chloro, cyano, and difluoromethyl substituents, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of significant interest for researchers in the field.

The synthesis of 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Agricultural and Food Chemistry detailed a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The study emphasized the importance of this compound as a key intermediate in the production of next-generation herbicides.

In terms of biological activity, 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine has demonstrated notable herbicidal properties. A recent study published in Pest Management Science (2024) investigated its mode of action, revealing that it acts as a potent inhibitor of acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. The study highlighted its efficacy against a broad spectrum of weed species, including those resistant to traditional herbicides, positioning it as a potential solution for addressing herbicide resistance in agriculture.

Beyond its agrochemical applications, this compound has also been explored for its potential in medicinal chemistry. Preliminary research published in Bioorganic & Medicinal Chemistry Letters (2023) suggested that derivatives of 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine exhibit inhibitory activity against certain kinase enzymes implicated in cancer progression. Although these findings are still in the early stages, they open new avenues for the development of targeted cancer therapies, particularly for tumors with dysregulated kinase signaling pathways.

The environmental and toxicological profiles of 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine have also been subjects of recent investigation. A 2024 report by the Environmental Science & Technology journal assessed its degradation kinetics and ecotoxicological effects, concluding that the compound exhibits moderate persistence in soil but low toxicity to non-target organisms, such as aquatic invertebrates and beneficial soil microbes. These findings support its potential for sustainable agricultural use, provided that application guidelines are strictly followed to minimize environmental impact.

In conclusion, 4-Chloro-3-cyano-6-(difluoromethyl)-2-hydroxypyridine (CAS: 1806865-43-9) represents a versatile and promising compound in both agrochemical and pharmaceutical research. Its optimized synthesis, potent biological activity, and favorable environmental profile make it a valuable candidate for further development. Future research should focus on expanding its applications, particularly in drug discovery, and addressing any remaining challenges related to its large-scale production and environmental safety.